Cas no 2228894-47-9 (1-ethyl-4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole)

• Product Name: 1-ethyl-4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole
• CAS No: 2228894-47-9
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5899526
• PubChem ID: 165970001
• Update Time: 2025-05-24

1-ethyl-4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole
• 2228894-47-9
• 1-ethyl-4-[(3-methoxyazetidin-3-yl)methyl]-1H-pyrazole
• EN300-1811771

• Inchi： 1S/C10H17N3O/c1-3-13-6-9(5-12-13)4-10(14-2)7-11-8-10/h5-6,11H,3-4,7-8H2,1-2H3
• InChI Key： BMQFISDSEVNTTP-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=NN(CC)C=2)CNC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-ethyl-4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole

Research Brief on 1-ethyl-4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole (CAS: 2228894-47-9): Recent Advances and Applications

The compound 1-ethyl-4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole (CAS: 2228894-47-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-pyrazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a valuable candidate for drug development.

One of the key areas of interest is the compound's role as a selective inhibitor of specific kinase targets. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 1-ethyl-4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole exhibits high affinity and selectivity for certain kinase isoforms, making it a potential lead compound for the development of targeted therapies. Structural-activity relationship (SAR) studies have further elucidated the importance of the methoxyazetidinyl moiety in enhancing binding affinity and metabolic stability.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential in central nervous system (CNS) drug discovery. The azetidine ring, a key structural feature, has been shown to improve blood-brain barrier (BBB) penetration, a critical factor for CNS-active drugs. Preliminary in vivo studies have reported favorable pharmacokinetic profiles, including adequate bioavailability and low toxicity, further supporting its therapeutic potential. These findings have spurred interest in optimizing the compound's derivatives for enhanced efficacy and safety.

The synthesis of 1-ethyl-4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing previous challenges in large-scale production. For instance, a recent study published in the Journal of Medicinal Chemistry described a streamlined, one-pot synthesis method that significantly reduces the number of steps and improves overall efficiency. Such advancements are crucial for facilitating further preclinical and clinical evaluations of this compound.

Looking ahead, the compound's versatility and unique pharmacological profile suggest broad applicability across multiple therapeutic areas. Ongoing research is exploring its potential in combination therapies, where it may synergize with existing drugs to overcome resistance mechanisms. Furthermore, computational modeling and high-throughput screening are being employed to identify additional targets and optimize its therapeutic window. As the body of evidence grows, 1-ethyl-4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole is poised to become a cornerstone in the development of next-generation therapeutics.